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Compound of Interest

Compound Name: 4-sec-Butylaniline

Cat. No.: B1345595 Get Quote

This in-depth technical guide provides comprehensive safety information, physical and

chemical properties, and generalized experimental protocols for 4-sec-butylaniline (CAS RN:

30273-11-1). The content is specifically tailored for researchers, scientists, and professionals in

drug development, presenting key data in accessible formats and outlining safety procedures

for laboratory settings.

Safety Data and Hazard Identification
4-sec-Butylaniline is classified as a toxic compound and requires careful handling to minimize

exposure. The primary hazards are acute toxicity if swallowed, in contact with skin, or if

inhaled. It is also known to cause skin and serious eye irritation.

GHS Hazard Information
Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation
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Precautionary Statements
Safe handling and emergency procedures are summarized by the following precautionary

statements.[1][2]
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[3]

P270
Do not eat, drink or smoke

when using this product.[2]

P271
Use only outdoors or in a well-

ventilated area.[2]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2]

Response P301+P310

IF SWALLOWED: Immediately

call a POISON

CENTER/doctor.

P302+P352
IF ON SKIN: Wash with plenty

of water.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[2]

P405 Store locked up.[2]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[3]
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Physicochemical Properties
The following table summarizes the key physical and chemical properties of 4-sec-
butylaniline.

Property Value Source

Molecular Formula C₁₀H₁₅N [4][5]

Molecular Weight 149.24 g/mol [1][4]

CAS Number 30273-11-1 [1][4][5]

Appearance Colorless to yellow clear liquid [1]

Boiling Point 238 °C [1]

Flash Point 107 °C [1]

Specific Gravity (20/20) 0.94 [1]

Refractive Index 1.54 [1]

Storage Temperature

Room temperature

(Recommended <15°C in a

cool, dark place)

[1]

Purity >98.0% (GC) [1]

Handling and Storage Procedures
Proper handling and storage are critical to ensure safety and maintain the integrity of 4-sec-
butylaniline.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid direct contact with skin and eyes by wearing appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

Do not eat, drink, or smoke in areas where the chemical is handled.
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Wash hands thoroughly after handling.

The compound is air sensitive; store under an inert atmosphere.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Keep in a dark place.[1]

Store locked up.[2]

Experimental Protocols
While specific, detailed experimental protocols for reactions involving 4-sec-butylaniline are

not readily available in public literature, a generalized procedure for the synthesis of an azo dye

using an aromatic amine like 4-sec-butylaniline is provided below as a representative

example. Researchers should adapt this protocol based on the specific reactivity of 4-sec-
butylaniline and the desired product, and always conduct a thorough risk assessment before

proceeding.

Generalized Protocol for Azo Dye Synthesis
Azo dyes are typically synthesized via a two-step process: diazotization of a primary aromatic

amine followed by coupling with an activated aromatic compound.

Step 1: Diazotization of 4-sec-Butylaniline

Dissolve a molar equivalent of 4-sec-butylaniline in a solution of hydrochloric acid and

water.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite (a slight molar excess) to the 4-
sec-butylaniline solution while maintaining the temperature below 5 °C.

Stir the mixture for 15-30 minutes at this temperature to ensure complete formation of the

diazonium salt.
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Step 2: Coupling Reaction

In a separate beaker, dissolve a molar equivalent of a coupling agent (e.g., a phenol or an

aromatic amine) in an appropriate solvent (e.g., aqueous sodium hydroxide for phenols, or

an acidic solution for amines).

Cool the solution of the coupling agent in an ice bath.

Slowly add the cold diazonium salt solution from Step 1 to the cold solution of the coupling

agent with vigorous stirring.

A brightly colored azo dye should precipitate from the solution.

Continue stirring the reaction mixture in the ice bath for 30-60 minutes to ensure complete

reaction.

Isolate the solid dye by vacuum filtration, wash it with cold water, and dry it.

Visualized Workflows and Relationships
The following diagrams illustrate key logical workflows for handling 4-sec-butylaniline safely in

a research environment.
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Hazard Assessment

PPE Selection

Start: Handling
4-sec-butylaniline

Assess Hazards:
- Acute Toxicity (Oral, Dermal, Inhalation)

- Skin & Eye Irritation

Potential for Splash or Spill?

High Potential:
- Chemical Splash Goggles

- Face Shield
- Chemical Resistant Apron

Yes

Low Potential:
- Safety Glasses with Side Shields

No

Select Gloves:
- Nitrile or Neoprene

- Check manufacturer's compatibility data

Respiratory Protection:
- Use in a chemical fume hood

- Consider respirator for spills or poor ventilation

Complete PPE Ensemble:
- Lab Coat

- Selected Eye/Face Protection
- Appropriate Gloves
- Closed-toe Shoes

Click to download full resolution via product page

Figure 1. Decision workflow for selecting appropriate PPE when handling 4-sec-butylaniline.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1345595?utm_src=pdf-body-img
https://www.benchchem.com/product/b1345595?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Response

Containment and Cleanup

Final Steps

Spill of 4-sec-butylaniline Occurs

Evacuate immediate area

Alert colleagues and supervisor

Don appropriate PPE
(respirator, chemical suit, double gloves)

Contain spill with absorbent material
(e.g., vermiculite, sand)

Consider neutralization if safe and appropriate
(consult safety protocol)

Carefully collect absorbed material
into a sealed, labeled waste container

Decontaminate the spill area
with a suitable solvent, followed by soap and water

Dispose of waste as hazardous material

Report the incident
according to institutional procedures

Click to download full resolution via product page

Figure 2. Logical workflow for responding to a spill of 4-sec-butylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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